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Compound of Interest

Compound Name: PI-55

Cat. No.: B8145138

For researchers and scientists in the fast-paced world of drug development, the proper
management and disposal of chemical reagents are paramount to ensuring a safe and
compliant laboratory environment. This guide provides essential logistical and safety
information for the handling and disposal of PI-55, a cytokinin receptor inhibitor. In the absence
of a specific Safety Data Sheet (SDS) from the initial search, this document outlines a general,
yet critical, procedural framework based on established laboratory safety principles for
chemical waste management.

It is imperative to obtain the official Safety Data Sheet (SDS) from the supplier of PI-55 before
proceeding with any handling or disposal activities. The SDS contains detailed information
regarding the specific hazards, necessary personal protective equipment (PPE), and
appropriate disposal methods for the compound.

Key Chemical and Storage Data for PI-55

While specific disposal instructions are not available, the following information has been
compiled to assist in the safe handling and storage of PI-55.
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Property Information Source

) PI-55; 6-(2-hydroxy-3-
Chemical Name ) ) [1][2]13]
methylbenzylamino)purine

CAS Number 1122579-42-3 [21[4]
Molecular Formula C13H13N50

Molecular Weight 255.28

Appearance Solid

Soluble in DMSO. To enhance
Solubilt solubility, warming the tube to
olubili
Y 37°C and using an ultrasonic

bath may be necessary.

-20°C for up to 3 years; 4°C for
Storage (Powder) up to 2 years

-80°C for up to 6 months;

Storage (In Solvent)
-20°C for up to 1 month.

For research use only. Not for
Usage ]
human consumption.

General Protocol for the Disposal of Research-
Grade Chemical Waste

The following is a detailed, step-by-step protocol for the safe disposal of research-grade
chemicals like PI-55. This procedure should be adapted to comply with your institution's
specific Environmental Health and Safety (EHS) guidelines.

1. Waste ldentification and Segregation:

« |dentify all waste streams containing PI-55. This includes pure, unused product,
contaminated solutions, and any materials that have come into contact with the chemical
(e.g., pipette tips, gloves, and vials).
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Segregate PI-55 waste from other chemical waste streams to prevent unintended reactions.
Do not mix with incompatible materials.

. Containment;

Use a designated, leak-proof, and chemically resistant container for the collection of PI-55
waste. The container must have a secure lid to prevent spills and the release of vapors.

Ensure the container is in good condition, free from cracks or defects.

. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name ("PI-55" and "6-(2-hydroxy-3-
methylbenzylamino)purine”), the CAS number (1122579-42-3), and the approximate
concentration and quantity of the waste.

Indicate the potential hazards (e.g., "Toxic," "Irritant”) as specified in the SDS. Do not use
abbreviations or chemical formulas.

Record the accumulation start date (the date the first drop of waste is added to the
container).

. Storage:

Store the waste container in a designated and secure satellite accumulation area (SAA)
within the laboratory.

The storage area should be well-ventilated.

Secondary containment is required to capture any potential leaks from the primary container.

. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time
according to institutional and local regulations (e.g., 90 days), arrange for its disposal.
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Contact your institution's Environmental Health and Safety (EHS) department or the
equivalent office to schedule a hazardous waste pickup.

Provide the EHS department with a detailed inventory of the waste.

6. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling PI-55 and its waste, including but not limited
to:

o Safety glasses or goggles
o Alab coat
o Chemically resistant gloves

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the general decision-making process and workflow for the
proper disposal of a laboratory chemical.
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Chemical Waste Disposal Workflow
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Caption: General workflow for the safe and compliant disposal of laboratory chemical waste.
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By adhering to these general but essential procedures and, most importantly, the specific
guidance provided in the manufacturer's SDS, researchers can ensure the safe and
responsible disposal of PI-55, fostering a culture of safety and environmental stewardship
within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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